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Compound of Interest

Compound Name: Aluminium iodide

Cat. No.: B8577140 Get Quote

An In-depth Technical Guide to the Safe Handling of Aluminium Iodide

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling precautions for all laboratory reagents is paramount.

This guide provides an in-depth overview of the safe handling of aluminium iodide (AlI₃), a

highly reactive and corrosive compound. Adherence to these guidelines is critical to ensure

personnel safety and prevent adverse environmental impact.

Chemical and Physical Properties
Aluminium iodide is a white or yellowish solid that is commercially available in various

purities.[1][2] It is a strong Lewis acid and is highly hygroscopic, readily absorbing moisture

from the air.[2][3] Key physical and chemical properties are summarized in the table below for

easy reference.
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Property Value References

Chemical Formula AlI₃ [3][4]

Molar Mass 407.69 g/mol [5]

Appearance White to yellowish-brown solid [1][2]

Density 3.98 g/cm³ (anhydrous) [3][5]

Melting Point 188.28 °C to 191 °C [3][6][7]

Boiling Point 360 °C to 382 °C (sublimes) [3][5][7]

Solubility

Soluble in water (reacts

violently), ethanol, diethyl

ether, carbon disulfide,

pyridine, and sulfur dioxide.

[5][8]

Hazard Identification and Classification
Aluminium iodide is classified as a hazardous substance. It is crucial to understand its

primary hazards to implement appropriate safety measures.

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[6][9][10]

H317: May cause an allergic skin reaction.[9][10][11]

Signal Word: Danger[6][9][10]

Primary Hazards:

Corrosive: Causes severe burns to skin, eyes, and mucous membranes upon contact.[1][12]

Water Reactive: Reacts violently with water, releasing heat and producing irritating and toxic

fumes of hydrogen iodide.[7][9][12][13]
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Respiratory Irritant: Inhalation of dust can cause irritation and chemical burns to the

respiratory tract.[1][11]

Exposure Controls and Personal Protection
To minimize exposure and ensure safety, a multi-layered approach including engineering

controls, administrative controls, and personal protective equipment (PPE) is essential.

Engineering Controls
Ventilation: All handling of aluminium iodide should be conducted in a properly operating

chemical fume hood with an average face velocity of at least 100 feet per minute.[9]

Emergency Equipment: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[7][13]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling aluminium iodide:
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PPE Type Specification References

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.
[10][13]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber with a minimum

thickness of 0.11 mm is

recommended). Fire/flame

resistant and impervious

clothing.

[9][10]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced. A

full-face respirator is

recommended in situations

with a high potential for

exposure.

[10][13]

Handling and Storage Procedures
Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.

Safe Handling
Handle under an inert, dry atmosphere (e.g., argon or nitrogen).[9][13]

Avoid contact with skin, eyes, and clothing.[10][13]

Avoid the formation of dust and aerosols.[10][11]

Use non-sparking tools.[10]

Wash hands thoroughly after handling.[9][10]
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Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][13]

Protect from moisture and light.[9][11]

Store away from incompatible materials such as water and strong oxidizing agents.[8][13]

The storage area should be designated for corrosive materials.[13][14]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol References

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

Do not use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

[9][10][13]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the affected area with plenty of

water for at least 15 minutes.

Seek immediate medical

attention.

[6][9][10]

Eye Contact

Immediately rinse cautiously

with water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing for at least 15

minutes. Seek immediate

medical attention.

[9][10][13]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Seek

immediate medical attention.

[6][9][10]

Accidental Release and Disposal
Spill Response
In the event of a spill, follow these procedures:

Evacuate personnel from the affected area.[10][13]
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Ensure adequate ventilation.[10]

Wear the appropriate PPE as outlined in Section 3.2.[10][13]

Avoid creating dust.[9]

Do not use water or aqueous cleaning agents.[9]

Carefully sweep up the spilled material and place it into a suitable, closed container for

disposal.[11][13]

Disposal
Dispose of waste in accordance with all applicable local, state, national, and international

regulations.[6][9]

Contaminated packaging should be treated as hazardous waste.[7]

Experimental Protocols
Protocol for the Neutralization of Aluminium Iodide
Residue
This protocol describes a safe method for neutralizing residual aluminium iodide in a

laboratory setting. This procedure should be performed in a fume hood.[15]

Allow the container with the aluminium iodide residue to cool completely.

Slowly and in small portions, add the residue to a 1 M sodium carbonate solution.

Allow the reaction to subside between each addition.

The resulting slurry can then be neutralized and disposed of in accordance with local

regulations.

Visualizations
Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of aluminium iodide
from receipt to disposal.

Figure 1: Aluminium Iodide Safe Handling Workflow
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Click to download full resolution via product page

Caption: Workflow for safe handling of aluminium iodide.

Reaction with Water
This diagram illustrates the highly exothermic and hazardous reaction of aluminium iodide
with water.

Figure 2: Reaction of Aluminium Iodide with Water
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Caption: Reaction of aluminium iodide with water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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